Cas no 113903-99-4 (2-(4-fluorophenyl)cyclopropane-1-carbonyl chloride)

• Product Name: 2-(4-fluorophenyl)cyclopropane-1-carbonyl chloride
• CAS No: 113903-99-4
• MF: C₁₀H₈ClFO
• MW: 198.621325492859
• MDL: MFCD13174398
• CID: 106107
• PubChem ID: 45081780
• Update Time: 2025-07-20

2-(4-fluorophenyl)cyclopropane-1-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarbonylchloride, 2-(4-fluorophenyl)-
• 2-(4-fluorophenyl)cyclopropane-1-carbonyl chloride
• Cyclopropanecarbonyl chloride, 2-(4-fluorophenyl)- (9CI)
• 113903-99-4
• EN300-8118442
• QLMYVJCJGFUQIQ-UHFFFAOYSA-N
• 2-(4-Fluorophenyl)cyclopropanecarbonyl chloride
• SCHEMBL12765396
• DTXSID60664849

• MDL： MFCD13174398
• Inchi： 1S/C10H8ClFO/c11-10(13)9-5-8(9)6-1-3-7(12)4-2-6/h1-4,8-9H,5H2
• InChI Key： QLMYVJCJGFUQIQ-UHFFFAOYSA-N
• SMILES： ClC(C1CC1C1C=CC(=CC=1)F)=O

Computed Properties

• Exact Mass: 198.02484
• Monoisotopic Mass: 198.0247707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Additional information on 2-(4-fluorophenyl)cyclopropane-1-carbonyl chloride

Recent Advances in the Application of 2-(4-Fluorophenyl)cyclopropane-1-carbonyl Chloride (CAS: 113903-99-4) in Chemical Biology and Pharmaceutical Research

2-(4-Fluorophenyl)cyclopropane-1-carbonyl chloride (CAS: 113903-99-4) is a fluorinated cyclopropane derivative that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and chemical biology. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting central nervous system (CNS) disorders and inflammatory diseases. The unique structural features of this molecule, including the cyclopropane ring and the fluorine substitution, contribute to its enhanced metabolic stability and improved pharmacokinetic properties, making it an attractive scaffold for drug discovery.

Recent studies have focused on the utilization of 2-(4-fluorophenyl)cyclopropane-1-carbonyl chloride in the development of novel enzyme inhibitors and receptor modulators. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of potent gamma-aminobutyric acid (GABA) receptor agonists. The researchers employed a multi-step synthetic route, where the title compound was reacted with various nucleophiles to yield a series of analogs with improved binding affinity and selectivity for GABAA receptor subtypes. These findings open new avenues for the treatment of anxiety and epilepsy disorders.

In the field of antimicrobial research, 2-(4-fluorophenyl)cyclopropane-1-carbonyl chloride has shown promise as a building block for novel antibacterial agents. A recent patent application (WO2023056121) disclosed its use in the preparation of quinolone derivatives with enhanced activity against drug-resistant bacterial strains. The incorporation of the fluorophenylcyclopropane moiety was found to significantly improve membrane permeability and reduce efflux pump-mediated resistance, addressing a critical challenge in antibiotic development.

The compound's role in targeted drug delivery systems has also been explored. A 2024 study in Advanced Drug Delivery Reviews highlighted its application in the synthesis of pH-sensitive prodrugs. Researchers conjugated 2-(4-fluorophenyl)cyclopropane-1-carbonyl chloride with various anticancer agents through cleavable linkers, creating tumor-selective formulations that demonstrated reduced systemic toxicity in preclinical models. This approach represents a significant advancement in precision medicine for oncology applications.

From a synthetic chemistry perspective, recent methodological improvements have enhanced the accessibility of 2-(4-fluorophenyl)cyclopropane-1-carbonyl chloride. A green chemistry approach published in Organic Process Research & Development (2023) described an optimized preparation method using continuous flow technology, which improved yield (85%) while reducing organic solvent consumption by 60% compared to traditional batch processes. These process innovations are crucial for scaling up production to meet growing demand in pharmaceutical development.

Looking forward, the unique properties of 2-(4-fluorophenyl)cyclopropane-1-carbonyl chloride continue to inspire innovative applications across multiple therapeutic areas. Ongoing research is investigating its potential in the development of covalent inhibitors for challenging targets like KRAS mutants, as well as its utility in PROTAC (proteolysis targeting chimera) technology for targeted protein degradation. The compound's versatility and favorable physicochemical properties ensure its continued relevance in cutting-edge pharmaceutical research.